Cas no 17374-79-7 (Methyl, phenoxy-)

• Product Name: Methyl, phenoxy-
• CAS No: 17374-79-7
• MF: C₇H₇O
• MW: 107.129882097244
• CID: 180829
• PubChem ID: 134735
• Update Time: 2025-04-19

Methyl, phenoxy- Chemical and Physical Properties

Names and Identifiers

• Methyl, phenoxy-
• methoxybenzene
• Phenoxymethyl
• 17374-79-7
• DTXSID10938426

• Inchi： 1S/C7H7O/c1-8-7-5-3-2-4-6-7/h2-6H,1H2
• InChI Key： HRDXJKGNWSUIBT-UHFFFAOYSA-N
• SMILES： O([CH2])C1C=CC=CC=1 |^1:1|

Computed Properties

• Exact Mass: 108.05754
• Monoisotopic Mass: 107.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 55.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 9.23